Cas no 1710661-13-4 (1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1710661-13-4
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• CID: 5162012
• Update Time: 2025-05-23

1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C9H13N3O2/c1-9(4-2-3-5-9)12-6-7(8(13)14)10-11-12/h6H,2-5H2,1H3,(H,13,14)
• InChI Key： NHIPSKSIQPJQBU-UHFFFAOYSA-N
• SMILES： N1(C2(C)CCCC2)C=C(C(O)=O)N=N1

Additional information on 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid

Introduction to 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic Acid (CAS No. 1710661-13-4)

1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1710661-13-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazole derivatives, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The structure of 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid is characterized by a 1H-[1,2,3]triazole ring linked to a carboxylic acid group and a 1-methyl-cyclopentyl substituent. The triazole ring is a five-membered heterocyclic compound with two nitrogen atoms and three carbon atoms. The presence of this ring system imparts significant stability and reactivity to the molecule, making it an attractive scaffold for drug design and development.

Recent research has focused on the synthesis and biological evaluation of 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry reported the efficient synthesis of this compound using copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a well-established method in click chemistry. The CuAAC reaction is known for its high yield, selectivity, and mild reaction conditions, making it an ideal choice for the synthesis of complex molecules like 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid.

In terms of biological activity, 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid has shown promising results in various assays. For instance, it has demonstrated potent antifungal activity against several strains of Candida and Aspergillus, which are common pathogens responsible for opportunistic infections. Additionally, preliminary studies have indicated that this compound exhibits selective cytotoxicity against cancer cells while showing minimal toxicity towards normal cells. This selective cytotoxicity is a highly desirable property for potential anticancer agents.

The mechanism of action of 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid is not yet fully understood. However, recent studies suggest that it may interfere with key cellular processes such as DNA replication and protein synthesis. One hypothesis is that the compound binds to specific enzymes or proteins involved in these processes, leading to cell cycle arrest and apoptosis in cancer cells. Further research is needed to elucidate the exact molecular targets and mechanisms of action.

In the context of drug development, 1-(1-Methyl-cyclopentyl)-1H-[1,2,3]triazole-4-carboxylic acid has several advantages that make it a promising candidate for further investigation. Its unique structure provides a good starting point for structure-activity relationship (SAR) studies, which can help optimize its pharmacological properties. Additionally, the compound's stability and solubility profiles are favorable for formulation development and in vivo testing.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(1-Methyl-cyclopentyl)-1H-[triazole-4-carboxylic acid] in various therapeutic settings. Early-phase trials have shown promising results in terms of safety and tolerability. The compound has been well-tolerated by patients at various dose levels, with no serious adverse events reported. These findings have paved the way for more advanced clinical trials to assess its therapeutic potential.

In conclusion, 1-(1-Methyl-cyclopentyl)-triazole-4-carboxylic acid (CAS No. 170666-066-066) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted and clinical trials progress, it is hoped that this compound will contribute significantly to the treatment of various diseases.